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Abstract
This technical guide provides a comprehensive overview of the spectroscopic characteristics of

2-(2-methoxy-4-nitrophenyl)-3-(4-nitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium,

monosodium salt, a compound widely recognized by its common name, WST-8. While the CAS

number 107595-49-3 has been ambiguously associated with other chemical entities in some

databases, the preponderance of evidence from commercial suppliers and scientific literature

confirms its identity as WST-8. This guide is intended for researchers, scientists, and

professionals in drug development, offering a detailed exploration of the spectroscopic data

essential for the characterization and application of this important tetrazolium salt. We will delve

into the theoretical and practical aspects of Nuclear Magnetic Resonance (¹H and ¹³C NMR),

Mass Spectrometry (MS), Infrared (IR), and UV-Visible (UV-Vis) Spectroscopy as they pertain

to WST-8.

Introduction: Unambiguous Identification of CAS
107595-49-3 as WST-8
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A critical first step in any chemical analysis is the unequivocal identification of the substance in

question. While the CAS registry is the gold standard for chemical substance identification,

discrepancies can occasionally arise. In the case of CAS number 107595-49-3, some

databases have erroneously linked it to "2-Chloro-3-(6-(2-chlorophenyl)-1,2,4,5-tetrazin-3-

yl)phenol". However, a thorough review of major chemical supplier catalogs, safety data

sheets, and the scientific literature overwhelmingly confirms that CAS number 107595-49-3 is

correctly assigned to 2-(2-methoxy-4-nitrophenyl)-3-(4-nitrophenyl)-5-(2,4-disulfophenyl)-2H-

tetrazolium, monosodium salt, commercially known as WST-8.

WST-8 is a water-soluble tetrazolium salt that is widely employed in colorimetric assays to

assess cell viability and metabolic activity[1]. In the presence of cellular dehydrogenases and

an electron mediator, WST-8 is reduced to a water-soluble formazan dye with a distinct orange

color[2][3]. The intensity of this color, which can be quantified spectrophotometrically, is directly

proportional to the number of viable cells. This property has made WST-8 an invaluable tool in

toxicology, drug screening, and cancer research.

Given its widespread use, a thorough understanding of its spectroscopic properties is

paramount for quality control, stability studies, and the development of new applications. This

guide will provide a detailed analysis of the expected and, where available, reported

spectroscopic data for WST-8.

Figure 1: Chemical structure and key identifiers for WST-8.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules by

providing information about the chemical environment of atomic nuclei. For WST-8, both ¹H and

¹³C NMR are crucial for confirming its complex aromatic structure.

¹H NMR Spectroscopy
Theoretical Framework: Proton NMR provides information on the number of different types of

protons in a molecule, their electronic environments, and their proximity to other protons. The

chemical shift (δ) of a proton is influenced by the electron density around it; electron-

withdrawing groups deshield protons, shifting their signals downfield (to higher ppm values).
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Predicted ¹H NMR Spectrum of WST-8: While a publicly available, experimentally verified ¹H

NMR spectrum of WST-8 is not readily found in the literature, we can predict the key features

based on its structure. The molecule contains several distinct aromatic protons and a methoxy

group.

Aromatic Protons (Ar-H): The aromatic protons on the three phenyl rings will resonate in the

downfield region, typically between 7.0 and 9.0 ppm. The presence of strongly electron-

withdrawing nitro (-NO₂) and sulfonate (-SO₃⁻) groups will cause significant deshielding of

the adjacent protons, pushing their chemical shifts further downfield. Protons on the

nitrophenyl rings are expected to show complex splitting patterns (doublets and doublets of

doublets) due to ortho and meta coupling. The protons on the disulfophenyl ring will also

exhibit complex splitting.

Methoxy Protons (-OCH₃): The three protons of the methoxy group are chemically equivalent

and will appear as a sharp singlet. This signal is expected to be in the range of 3.8 - 4.2 ppm,

a typical region for methoxy groups attached to an aromatic ring.

Experimental Protocol for ¹H NMR: A standard protocol for acquiring a ¹H NMR spectrum of a

solid sample like WST-8 would involve:

Sample Preparation: Dissolve 5-10 mg of WST-8 in a suitable deuterated solvent (e.g.,

DMSO-d₆ or D₂O, given its water solubility). The choice of solvent is critical to avoid

interfering signals.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better

signal dispersion and resolution.

Data Acquisition: Acquire the spectrum using a standard single-pulse experiment. The

number of scans will depend on the sample concentration and the desired signal-to-noise

ratio.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier

transform, phasing the spectrum, and referencing the chemical shifts to the residual solvent

peak or an internal standard (e.g., TMS).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Data Acquisition

Data Processing

Output

Dissolve WST-8 in
Deuterated Solvent

High-Field NMR
Spectrometer

Acquire FID

Fourier Transform

Phasing

Referencing

¹H NMR Spectrum

Click to download full resolution via product page

Figure 2: General workflow for acquiring a ¹H NMR spectrum.

¹³C NMR Spectroscopy
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Theoretical Framework: Carbon-13 NMR provides information about the carbon skeleton of a

molecule. Each unique carbon atom in the molecule gives a distinct signal. The chemical shifts

of carbon atoms are also sensitive to their electronic environment, with a much wider range of

chemical shifts compared to ¹H NMR.

Predicted ¹³C NMR Spectrum of WST-8: The ¹³C NMR spectrum of WST-8 is expected to be

complex, with 20 distinct carbon signals.

Aromatic Carbons (Ar-C): The 18 aromatic carbons will resonate in the range of 110-160

ppm. Carbons directly attached to the electron-withdrawing nitro and sulfonate groups, as

well as the carbon attached to the methoxy group, will be significantly deshielded and appear

at the lower end of this range. Quaternary carbons (those not bonded to a hydrogen) will

typically show weaker signals.

Tetrazolium Carbon: The carbon atom of the tetrazolium ring is expected to be significantly

deshielded due to the surrounding nitrogen atoms and will likely appear in the 150-165 ppm

region.

Methoxy Carbon (-OCH₃): The carbon of the methoxy group will resonate in the upfield

region, typically around 55-60 ppm.

Experimental Protocol for ¹³C NMR: The protocol for ¹³C NMR is similar to that for ¹H NMR, with

a few key differences:

Sample Preparation: A higher concentration of the sample is often required due to the low

natural abundance of ¹³C.

Data Acquisition: A proton-decoupled experiment is typically performed to simplify the

spectrum by removing C-H coupling. This results in a spectrum where each carbon atom

appears as a singlet. A significantly larger number of scans is required to achieve a good

signal-to-noise ratio.

Mass Spectrometry (MS)
Theoretical Framework: Mass spectrometry is an analytical technique that measures the mass-

to-charge ratio (m/z) of ions. Electrospray ionization (ESI) is a soft ionization technique well-
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suited for analyzing large, polar, and thermally labile molecules like WST-8, as it minimizes

fragmentation.

Expected ESI-MS Data for WST-8: Given that WST-8 is a sodium salt, in positive ion mode

ESI-MS, we would expect to observe several key ions:

[M-Na+2H]⁺: The protonated molecule, where the sodium ion is replaced by two protons.

The calculated m/z for this ion (C₂₀H₁₄N₆O₁₁S₂⁺) would be approximately 579.02.

[M-Na+H+Na]⁺ or [M+Na]⁺: The sodiated molecule, which would be the intact molecule with

an additional sodium ion. The calculated m/z for this ion (C₂₀H₁₃N₆Na₂O₁₁S₂⁺) would be

approximately 623.99.

[M-2Na+3H]⁺: In some cases, both sulfonate groups might be protonated.

In negative ion mode ESI-MS, the most likely observed ion would be:

[M-Na]⁻: The deprotonated molecule, which is the intact molecule without the sodium cation.

The calculated m/z for this ion (C₂₀H₁₃N₆O₁₁S₂⁻) would be approximately 577.01.

Fragmentation Analysis (MS/MS): Tandem mass spectrometry (MS/MS) can be used to further

confirm the structure of WST-8. By selecting a specific parent ion and subjecting it to collision-

induced dissociation (CID), characteristic fragment ions can be generated. Expected

fragmentation pathways for tetrazolium salts often involve the loss of N₂ or HN₃ from the

tetrazole ring. Other likely fragmentations would involve the cleavage of the bonds connecting

the phenyl rings to the tetrazolium core.

Experimental Protocol for ESI-MS:

Sample Preparation: Prepare a dilute solution of WST-8 (typically 1-10 µg/mL) in a suitable

solvent system, such as a mixture of water and acetonitrile or methanol, often with a small

amount of a volatile acid (e.g., formic acid for positive mode) or base (e.g., ammonium

hydroxide for negative mode) to promote ionization.

Infusion: The sample solution is introduced into the ESI source at a constant flow rate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionization: A high voltage is applied to the tip of the capillary, causing the formation of a fine

spray of charged droplets. The solvent evaporates, leading to the formation of gas-phase

ions.

Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight)

where their m/z ratios are determined.
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Click to download full resolution via product page

Figure 3: Simplified schematic of the Electrospray Ionization Mass Spectrometry (ESI-MS)

process.

Infrared (IR) Spectroscopy
Theoretical Framework: Infrared spectroscopy measures the absorption of infrared radiation by

a molecule, which causes vibrations of the chemical bonds. The frequencies of these vibrations

are characteristic of the types of bonds and functional groups present in the molecule.

Predicted FT-IR Spectrum of WST-8: The IR spectrum of WST-8 will be complex due to the

presence of multiple functional groups. The key characteristic absorption bands are predicted

as follows:

Functional Group Vibration Type
Expected Wavenumber
(cm⁻¹)

Aromatic C-H Stretching 3100 - 3000

C-H (in -OCH₃) Stretching 2950 - 2850

Aromatic C=C Stretching 1600 - 1450

Nitro (NO₂) Asymmetric Stretching 1550 - 1475

Symmetric Stretching 1360 - 1290

Sulfonate (SO₃⁻) Asymmetric Stretching ~1200

Symmetric Stretching ~1040

C-O (ether) Stretching 1275 - 1200

Tetrazole Ring Ring Vibrations
Various bands in the fingerprint

region

The presence of strong, sharp peaks in the 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹ regions

would be indicative of the nitro groups. The sulfonate groups will give rise to strong absorptions

around 1200 cm⁻¹ and 1040 cm⁻¹. The aromatic C-H stretching vibrations will appear as a

series of weaker bands just above 3000 cm⁻¹.
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Experimental Protocol for FT-IR: For a solid sample like WST-8, the following methods can be

used:

KBr Pellet Method: A small amount of WST-8 is finely ground with dry potassium bromide

(KBr) powder and pressed into a thin, transparent pellet.

Attenuated Total Reflectance (ATR): A small amount of the solid sample is placed directly

onto the ATR crystal, and pressure is applied to ensure good contact. This method requires

minimal sample preparation.

UV-Visible (UV-Vis) Spectroscopy
Theoretical Framework: UV-Vis spectroscopy measures the absorption of ultraviolet and visible

light by a molecule. This absorption corresponds to the excitation of electrons from lower to

higher energy molecular orbitals. The wavelength of maximum absorbance (λ_max) is

characteristic of the electronic structure of the molecule, particularly the extent of conjugation.

UV-Vis Spectroscopic Data for WST-8 and its Formazan: WST-8 itself is a pale yellow

compound. Its UV-Vis spectrum in an aqueous solution is expected to show absorption maxima

in the UV region due to the π-π* transitions of the aromatic rings and the tetrazolium system.

The most significant aspect of the UV-Vis spectroscopy of WST-8 is the dramatic change upon

its reduction to the formazan product. This reduction is the basis of its use in cell viability

assays. The resulting formazan is a highly colored, water-soluble compound.

WST-8: The unreduced tetrazolium salt has a low absorbance in the visible region.

WST-8 Formazan: The reduced formazan product exhibits a strong absorbance in the visible

region, with a maximum absorbance (λ_max) typically reported to be around 450-460 nm[4]

[5]. This λ_max can be slightly influenced by the solvent and pH.

Experimental Protocol for UV-Vis Spectroscopy:

Sample Preparation: Prepare a solution of WST-8 or its formazan product in a suitable

solvent (e.g., water or a buffer solution) in a quartz cuvette.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/132/187/sbr00126pis-mk.pdf
https://www.abcam.com/en-us/products/assay-kits/wst-8-assay-kit-cell-proliferation-ab65475
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition: Record the absorbance spectrum over a range of wavelengths (e.g., 200-

800 nm) using a UV-Vis spectrophotometer. A solvent blank should be run first to obtain a

baseline.

WST-8
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WST-8 Formazan
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Cellular Dehydrogenases
+ Electron Mediator

Click to download full resolution via product page

Figure 4: The reduction of WST-8 to its colored formazan product is the basis of its application

in cell viability assays.

Conclusion
This technical guide has provided a detailed overview of the spectroscopic properties of WST-8

(CAS No. 107595-49-3). While experimentally obtained spectra for all techniques are not

readily available in the public domain, this guide has presented a comprehensive analysis

based on the known chemical structure and the characteristic spectroscopic features of its

constituent functional groups. The information provided herein serves as a valuable resource

for researchers and scientists working with WST-8, aiding in its identification, characterization,

and the development of novel applications. The clear distinction of its spectroscopic profile from

that of its reduced formazan product is fundamental to its utility in colorimetric assays. Further

contributions of experimental spectral data to public databases will undoubtedly enhance the

collective understanding of this important biochemical reagent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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